2-amino-N'-benzoylbenzohydrazide

• IUPAC Name: 2-amino-N'-benzoylbenzohydrazide
• InChI: InChI=1S/C14H13N3O2/c15-12-9-5-4-8-11(12)14(19)17-16-13(18)10-6-2-1-3-7-10/h1-9H,15H2,(H,16,18)(H,17,19)
• InChI Key: PRFZPINUJVSKGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NNC(=O)C2=CC=CC=C2N
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol
• CAS No.: 28864-27-9

Description

2-amino-N’-benzoylbenzohydrazide is a compound that has been studied for its potential in cancer drug development. It has been used in the design of compounds that show inhibitory activity against Bcr-Abl and HDAC1.

Synthesis Analysis

The synthesis of 2-amino-N’-benzoylbenzohydrazide involves the reaction of methylanthranilate and hydrazine in a 2:1 molar ratio. This compound can also be synthesized by microwave (MW) irradiation, which has been found to yield good results and is more eco-friendly compared to the conventional method of synthesis.

Chemical Reactions Analysis

The chemical reactions involving 2-amino-N’-benzoylbenzohydrazide are complex and involve multiple steps. For instance, it has been used in the synthesis of compounds with inhibitory activity against Bcr-Abl and HDAC1. It has also been used in the synthesis of coordination compounds with Co (II), Ni (II), and Cu (II) chlorides and bromides.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Novel Compounds : 2-Amino-N'-benzoylbenzohydrazide derivatives have been synthesized and characterized. This includes novel 5-benzoyl-N-substituted-amino and 5-benzoyl-N-sulfonylamino derivatives with antimicrobial properties (Elgemeie et al., 2017).

• Chemical Reactivity Studies : The reactivity of certain compounds derived from this compound has been studied, leading to the creation of derivatives with potential biological activities (Sato et al., 1967).

Antimicrobial and Antitumor Properties

• Antimicrobial Activity : Derivatives of this compound have demonstrated in vitro antibacterial and antifungal activities, suggesting potential applications in developing new antimicrobial agents (Elgemeie et al., 2017).

• Antitumor Activities : Some compounds synthesized from this compound exhibit potent antitumor properties, suggesting their utility in cancer research and potential therapeutic applications (Bradshaw et al., 1998).

Drug Development and Prodrugs

• Amino Acid Prodrugs : Prodrugs derived from this compound have been developed to overcome limitations posed by drug lipophilicity, improving water solubility and stability for potential clinical use (Bradshaw et al., 2002).

Synthesis of Derivatives

• Development of Novel Derivatives : The synthesis of mixed-ligand complexes and other derivatives of this compound has been explored, potentially expanding its applications in various fields of chemistry and pharmacology (Biswas et al., 2016).

Molecular Studies and Mechanisms

• Excited-State Intramolecular Proton-Transfer Reaction : Studies have been conducted on amino-type hydrogen-bonding molecules derived from this compound, providing insights into excited-state intramolecular proton transfer mechanisms (Tseng et al., 2015).

Safety and Hazards

The safety data sheet for a similar compound, 2-Aminobenzhydrazide, suggests that it should be handled with care. Eye contact should be avoided and in case of contact, rinse immediately with plenty of water. Skin contact should also be avoided and in case of contact, wash off immediately with soap and plenty of water while removing all contaminated clothes and shoes.

Future Directions

The future directions for the research on 2-amino-N’-benzoylbenzohydrazide could involve further exploration of its potential in cancer drug development. The compound could be used in the design of novel Bcr-Abl and HDAC inhibitors as potential anticancer therapeutics. Further studies could also explore its potential in other areas of medicinal chemistry.